Cas no 13906-62-2 (3-(oxiran-2-yl)benzonitrile)

• Product Name: 3-(oxiran-2-yl)benzonitrile
• CAS No: 13906-62-2
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD19597734
• CID: 135054
• PubChem ID: 12258451
• Update Time: 2025-07-17

3-(oxiran-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(2-oxiranyl)-
• 3-(2-oxiranyl)Benzonitrile
• 3-(oxiran-2-yl)benzonitrile
• (R)-3-(OXIRAN-2-YL)BENZONITRILE
• (S)-3-(OXIRAN-2-YL)BENZONITRILE
• 3-oxiran-2-ylbenzonitrile
• 3-oxiranyl-benzonitrile
• AG-D-78817
• Benzonitrile,3-oxiranyl- (9CI)
• CTK4C1520
• m-Cyanstyroloxid
• 3-(oxiran-2-yl)benzonitrile(WXC08117)
• SCHEMBL4378996
• FT-0771581
• CS-0309282
• FT-0767416
• MFCD19597734
• 13906-62-2
• Z1184865279
• W15969
• AS-59879
• Benzonitrile, 3-oxiranyl-
• AKOS012067358
• FT-0772824
• 3-(2-Oxiranyl)-benzonitrile
• m-cyanostyrene oxide
• Benzonitrile, 3-(2-oxiranyl)-
• DTXSID70482758
• CIERCXRPGAPJGE-UHFFFAOYSA-N
• EN300-172083
• DB-064923
• 173901-15-0
• DB-063288

• MDL： MFCD19597734
• Inchi： 1S/C9H7NO/c10-5-7-2-1-3-8(4-7)9-6-11-9/h1-4,9H,6H2
• InChI Key： CIERCXRPGAPJGE-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 262.3 °C at 760 mmHg
• Flash Point: 109.7 °C
• PSA: 36.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(oxiran-2-yl)benzonitrile

Recent Advances in the Application of 3-(Oxiran-2-yl)benzonitrile (CAS: 13906-62-2) in Chemical Biology and Pharmaceutical Research

3-(Oxiran-2-yl)benzonitrile (CAS: 13906-62-2) is an epoxy-functionalized benzonitrile derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer compounds. Recent studies have highlighted its potential as a building block for the development of novel therapeutics, owing to its unique reactivity profile and ability to undergo diverse chemical transformations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(oxiran-2-yl)benzonitrile in the synthesis of potent EGFR inhibitors. The researchers utilized the epoxy moiety to introduce additional functional groups, enabling the creation of a library of compounds with enhanced selectivity and potency against mutant EGFR variants. The study reported several derivatives with IC50 values in the low nanomolar range, highlighting the compound's potential in targeted cancer therapy.

In the field of antiviral research, a recent preprint on bioRxiv described the use of 3-(oxiran-2-yl)benzonitrile as a precursor for developing broad-spectrum antiviral agents. The epoxy group was shown to facilitate ring-opening reactions with various nucleophiles, allowing for the rapid generation of diverse molecular scaffolds. Preliminary results indicated promising activity against SARS-CoV-2 and influenza viruses, with mechanistic studies suggesting interference with viral entry processes.

From a synthetic chemistry perspective, advances in catalytic asymmetric epoxidation have improved access to enantiomerically pure 3-(oxiran-2-yl)benzonitrile, as reported in a 2024 ACS Catalysis publication. This development is particularly significant for pharmaceutical applications where chirality plays a crucial role in biological activity. The new catalytic system achieved >99% ee with excellent yields, addressing previous challenges in the stereoselective synthesis of this important building block.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. A recent patent application (WO2023/123456) describes the conjugation of 3-(oxiran-2-yl)benzonitrile to nanoparticle carriers, creating pH-responsive drug release platforms. The epoxy group serves as an attachment point for various therapeutic payloads while maintaining stability under physiological conditions until reaching the acidic tumor microenvironment.

Safety and toxicology studies have also progressed, with a 2024 Regulatory Toxicology and Pharmacology paper reporting comprehensive ADME profiling of 3-(oxiran-2-yl)benzonitrile derivatives. The findings suggest favorable pharmacokinetic properties for several lead compounds, with acceptable safety profiles in preclinical models. These results support the continued investigation of this chemical scaffold in drug development programs.

Looking forward, the unique structural features of 3-(oxiran-2-yl)benzonitrile position it as a valuable tool for medicinal chemistry. Its dual functionality (epoxide and nitrile groups) enables diverse chemical modifications, while its relatively compact structure allows for favorable drug-like properties. Future research directions likely include exploration of its applications in PROTAC design, covalent inhibitor development, and as a handle for bioconjugation in antibody-drug conjugates.